![molecular formula C20H25NO6 B2365348 2-[6-(2-methoxy-2-oxoethyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl]ethyl cyclohexanecarboxylate CAS No. 860648-61-9](/img/structure/B2365348.png)
2-[6-(2-methoxy-2-oxoethyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl]ethyl cyclohexanecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[6-(2-methoxy-2-oxoethyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl]ethyl cyclohexanecarboxylate is a useful research compound. Its molecular formula is C20H25NO6 and its molecular weight is 375.421. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis Approaches : The chemical compound has been synthesized through various methods. For instance, Štefanić et al. (2001) described a process for synthesizing related benzoxazine derivatives using sodium hydride and dioxane, confirming product structure through X-ray and NMR spectroscopy (Štefanić et al., 2001). Similarly, Zidar et al. (2009) reported a microwave-assisted synthesis method for benzoxazin-3(4H)-ones, a related compound (Zidar et al., 2009).
Chemical Properties and Reactions
- Chemical Reactions : The compound's derivatives have been studied for various chemical reactions. Ihara et al. (2011) explored cycloaddition reactions with α,β‐unsaturated esters, leading to the formation of new heterocyclic compounds (Ihara et al., 2011).
Potential Biological Activities
- Biological Activity Studies : Some derivatives of the compound have been tested for potential biological activities. For example, Sonia et al. (2013) synthesized benzoxazinyl pyrazolone arylidenes and assessed them for antimicrobial and antioxidant properties (Sonia et al., 2013).
Application in Pharmacology
- Pharmacological Research : Rudyanto et al. (2014) conducted a study on benzoxazine derivatives of eugenol for their biological activity, suggesting potential in pharmacological applications (Rudyanto et al., 2014).
Radioisotopic Studies
- Metabolism Studies : Bernardi et al. (1979) performed radioisotopic studies related to the metabolism of caroxazone, a related compound, in humans, using labelled benzoxazine derivatives (Bernardi et al., 1979).
Advanced Chemical Syntheses
- Advanced Synthesis Techniques : Hrast et al. (1999) reported on the stereoselective synthesis of benzoxazine carboxylic acids, carboxylates, and carboxamides, showing advancements in synthetic methodologies (Hrast et al., 1999).
Enantioselective Synthesis
- Enantioselective Synthesis : Breznik et al. (1998) focused on enantioselective synthesis, demonstrating the production of enantiomerically pure benzoxazine derivatives (Breznik et al., 1998).
Mechanism of Action
The compound’s interaction with its targets (mode of action) could involve binding to the target molecule and causing a change in its function. This could lead to changes in biochemical pathways within the cell, affecting processes such as signal transduction, gene expression, or metabolic reactions .
The pharmacokinetics of the compound, including its absorption, distribution, metabolism, and excretion (ADME), would depend on factors such as its chemical properties, the route of administration, and the individual’s physiology. For example, the compound’s solubility could affect its absorption and distribution within the body, while factors such as liver function could affect its metabolism and excretion .
The result of the compound’s action would depend on the specific effects of the compound on its targets and the biochemical pathways it affects. This could range from killing or inhibiting the growth of microbes (in the case of antimicrobial activity) to killing cancer cells or inhibiting their growth (in the case of anticancer activity) .
The compound’s action, efficacy, and stability could be influenced by various environmental factors, such as temperature, pH, and the presence of other substances. For example, certain conditions might enhance or inhibit the compound’s activity, or cause it to degrade .
Properties
IUPAC Name |
2-[6-(2-methoxy-2-oxoethyl)-3-oxo-4H-1,4-benzoxazin-2-yl]ethyl cyclohexanecarboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO6/c1-25-18(22)12-13-7-8-16-15(11-13)21-19(23)17(27-16)9-10-26-20(24)14-5-3-2-4-6-14/h7-8,11,14,17H,2-6,9-10,12H2,1H3,(H,21,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEHXRONZAXHLRD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=CC2=C(C=C1)OC(C(=O)N2)CCOC(=O)C3CCCCC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.